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Compound of Interest

Compound Name: A-800141

cat. No.: B12997478

For Researchers, Scientists, and Drug Development Professionals

Introduction

A-800141 is a potent and selective, orally active inhibitor of Methionine Aminopeptidase 2
(MetAP2).[1][2][3] With an IC50 value of 12 nM for MetAP2, it demonstrates significantly
weaker activity against MetAP1 (IC50: 36 uM), highlighting its selectivity.[1][2] This compound
has garnered interest in the scientific community for its antiangiogenic and anticancer
properties, which have been observed in various xenograft tumor models. The inhibition of
MetAP2 by A-800141 disrupts the post-translational modification of nascent proteins, a critical
process for cell proliferation and angiogenesis, making it a valuable tool for research in
oncology and related fields.

Physicochemical Properties

A summary of the known physicochemical properties of A-800141 is presented in the table
below.
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Property Value Reference
Molecular Formula C19H25N304

Molecular Weight 359.42 g/mol

CAS Number 681245-85-2

Appearance Solid

IC50 (MetAP2) 12 nM

IC50 (MetAP1) 36 uM

Solubility

Quantitative data on the solubility of A-800141 in common laboratory solvents is crucial for the

preparation of stock solutions and experimental assays. The following table summarizes the

available solubility information.

Solvent Solubility Notes
Use fresh, anhydrous DMSO
as it is hygroscopic and
DMSO = 106 mg/mL (= 294.9 mM) )
absorbed moisture can reduce
solubility.
Ethanol ~25 mg/mL
Water Insoluble

It is always recommended to perform a small-scale solubility test before preparing large

quantities of stock solutions.

Preparation of A-800141

As of the latest available information, a detailed, publicly accessible, step-by-step synthesis
protocol for A-800141 is not available in the scientific literature or patent databases. For
research purposes, A-800141 is typically procured from commercial chemical suppliers.
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Protocol for Preparation of Stock Solutions

This protocol outlines the steps for preparing stock solutions of A-800141 for in vitro and in vivo
studies.

Materials:

e A-800141 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or vials

o Calibrated pipettes

» Vortex mixer

o (Optional) Sonicator

Procedure:

o Determine the Desired Concentration and Volume: Calculate the required mass of A-800141
based on the desired stock concentration (e.g., 10 mM, 50 mM) and final volume.

» Weighing: Carefully weigh the calculated amount of A-800141 powder in a sterile
microcentrifuge tube or vial.

o Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube containing the
A-800141 powder.

e Dissolution:
o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution for 5-10 minutes in a water
bath.

o Visually inspect the solution to ensure there are no visible particles.
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o Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the stock solutions at -20°C or -80°C for long-term stability.

Experimental Workflow for Stock Solution Preparation

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12997478?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Stock Solution Preparation Workflow
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Caption: Workflow for preparing A-800141 stock solutions.
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Mechanism of Action and Signaling Pathway

A-800141 exerts its biological effects through the selective inhibition of MetAP2. This enzyme
is responsible for the cleavage of the N-terminal methionine from nascent polypeptides, a
crucial step in protein maturation and function. The inhibition of MetAP2 by A-800141 leads to
a cascade of downstream effects that ultimately result in the suppression of angiogenesis and
tumor cell proliferation.

The binding of A-800141 to MetAP2 disrupts its catalytic activity, leading to the inhibition of
several key signaling pathways, including:

e G protein signaling
e SRC signaling
» AREF signaling

Furthermore, the inhibition of MetAP2 has been shown to protect the Retinoblastoma protein
(Rb) and eukaryotic initiation factor 2 (elF2) from phosphorylation. This stabilization of Rb and
elF2 contributes to cell cycle arrest and the inhibition of protein synthesis, respectively.

Signaling Pathway of A-800141 (MetAP2 Inhibition)
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A-800141 Mechanism of Action
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Caption: A-800141 inhibits MetAP2, affecting multiple signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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